BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety, handling, and MSDS for 2-(2-
Chloroethoxy)tetrahydro-2H-pyran

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

2-(2-Chloroethoxy)tetrahydro-2H-
Compound Name:

pyran

Cat. No.: B1582854

An In-Depth Technical Guide to the Safe Handling of 2-(2-Chloroethoxy)tetrahydro-2H-pyran

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Utility and Risks

2-(2-Chloroethoxy)tetrahydro-2H-pyran (CAS No. 5631-96-9) is a versatile heterocyclic ether
widely utilized in synthetic organic chemistry. Its primary application lies in its function as a
protecting group for hydroxyl moieties, allowing chemists to selectively manipulate other
functional groups within a complex molecule.[1] This functionality makes it a valuable
intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty materials.[2]
The chloroethoxy group enhances its reactivity, making it a key building block for introducing
protected hydroxyethyl groups into larger molecular frameworks.[1]

However, the same reactivity and structural features that make this compound useful also
necessitate a thorough understanding of its potential hazards. This guide, designed for the
laboratory professional, provides a comprehensive overview of the safety, handling, and
emergency procedures for 2-(2-Chloroethoxy)tetrahydro-2H-pyran, ensuring its effective use
while prioritizing personal and environmental safety.

Section 1: Chemical and Physical Properties
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A foundational aspect of safe handling is understanding a substance's physical characteristics.
These properties influence storage conditions, potential exposure routes, and appropriate
emergency responses.

Property Value Source(s)
CAS Number 5631-96-9 [3]
Molecular Formula C7H13CIO2 [4115]
Molecular Weight 164.63 g/mol [4][5]
Colorless to almost colorless
Appearance o [6]
clear liquid

104 °C @ 25 mmHg / 230.6 °C

Boiling Point 71[8
J @ 760 mmHg L71EE]

Density ~1.12 g/cm?3 [7]

Flash Point ~65 °C - 87.8 °C (Closed Cup) [718]

2-(2-chloroethoxy)oxane, 2-
Synonyms Chloroethyl tetrahydropyranyl [1][9]
ether

Section 2: Hazard Identification and GHS
Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for hazard communication. It is critical to note that different suppliers
have provided slightly varying classifications for 2-(2-Chloroethoxy)tetrahydro-2H-pyran.
This guide will present these variations and recommend a conservative approach that
encompasses the highest degree of reported hazard.

In-Field Insight: The variance in GHS classification among suppliers is not uncommon for
specialty chemicals. It can arise from different purity levels, varying data sources, or the use of
different classification criteria. For maximum safety, laboratory personnel should always adhere
to the more stringent classification.
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GHS Hazard Summary

Hazard .
Hazard Class GHS Category Pictogram Source(s)
Statement
H226:
Flammable liquid
Flammable and vapor OR
o Category 3 or 4 (4) [4][6][10]
Liquids H227:
Combustible
liquid
) H318: Causes
Serious Eye ) .
Category 1 serious eye corrosive [10]
Damage
damage
Causes skin
o -~ irritation, May
Irritation Not specified | [7]1

cause respiratory

irritation

Authoritative Grounding: Based on the available Safety Data Sheets (SDS), the primary

hazards are flammability and the potential for serious eye damage.[4][10] The signal word

"Danger" is appropriate given the Category 1 eye hazard.[10]

Logical Flow for Risk Assessment

The following diagram illustrates the logical workflow for assessing and mitigating the risks

associated with handling this compound.
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Caption: Risk assessment workflow for 2-(2-Chloroethoxy)tetrahydro-2H-pyran.
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Section 3: Safe Handling and Storage Protocols

Adherence to strict protocols is non-negotiable. The following procedures are based on a

synthesis of best practices for handling flammable and corrosive/irritating liquids.

Engineering Controls

Ventilation: All manipulations of 2-(2-Chloroethoxy)tetrahydro-2H-pyran must be
conducted in a properly functioning chemical fume hood to prevent the inhalation of vapors.
[11]

Ignition Sources: Ensure the work area is free of open flames, hot plates, and spark-
producing equipment. Use intrinsically safe or explosion-proof equipment where necessary.
[12][13]

Static Discharge: Ground and bond containers and receiving equipment during transfers of
significant quantities to prevent static electricity buildup.[12][13]

Eyewash and Safety Shower: An operational and easily accessible eyewash station and
safety shower are mandatory in the immediate work area.[11]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential for preventing exposure.

Eye/Face Protection: Chemical safety goggles are required at a minimum. Given the risk of
serious eye damage (H318), the use of a full-face shield in addition to goggles is strongly
recommended.[10][11]

Skin Protection: Wear a flame-resistant laboratory coat. Use chemical-resistant gloves, such
as nitrile gloves. Always inspect gloves for tears or punctures before use and remove them
using the proper technique to avoid skin contact.[4]

Respiratory Protection: Not typically required when work is performed within a fume hood. If
there is a potential for exposure outside of a fume hood (e.qg., large spills), a NIOSH-
approved respirator with an organic vapor cartridge should be used.
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Step-by-Step Laboratory Handling Protocol

o Preparation: Cordon off the work area. Confirm that the fume hood is operational and that all
necessary PPE is correctly donned. Ensure spill cleanup materials are readily available.

 Aliquotting: For transfers, use a grounded setup for larger volumes. For smaller, lab-scale
guantities, use pipettes or syringes within the fume hood. Open and handle containers with
care.

o During Reaction: Keep the container tightly closed when not in use.[12] Maintain the reaction
setup within the fume hood.

o Post-Handling: Thoroughly wash hands with soap and water after handling is complete, even
if gloves were worn.[4] Decontaminate all work surfaces.

o Waste Disposal: Dispose of waste, including contaminated consumables and empty
containers, in a designated, properly labeled hazardous waste container for flammable
liquids. Do not pour down the drain.[4]

Storage Conditions

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][12]
o Keep away from heat, sparks, open flames, and other sources of ignition.[12]

e The storage area should be designated for flammable liquids.

e Incompatible Materials: Avoid contact with strong oxidizing agents.[11][12]

Section 4: Emergency Procedures

Preparedness is key to mitigating the consequences of an accidental exposure or spill.

Emergency Response Workflow
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Caption: Workflow for responding to spills or personnel exposure incidents.

First-Aid Measures

« If Inhaled: Move the person into fresh air. If breathing is difficult or stops, provide artificial
respiration. Consult a physician immediately.[4][10]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected
area with soap and plenty of water. Consult a physician.[4][10]

In Case of Eye Contact: This is a critical exposure route. Rinse thoroughly and cautiously
with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1582854?utm_src=pdf-body-img
https://www.aaronchem.com/sds/5631-96-9.pdf
https://file.bldpharm.com/static/upload/prosds/bldsds/62/SDS-BD61216.pdf
https://www.aaronchem.com/sds/5631-96-9.pdf
https://file.bldpharm.com/static/upload/prosds/bldsds/62/SDS-BD61216.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

if present and easy to do. Continue rinsing during transport to the hospital. Seek immediate
medical attention from an ophthalmologist.[10]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse the mouth with water and consult a physician.[4]

Firefighting Measures

e Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon
dioxide (COz2). A water spray can be used to cool containers.[11]

o Unsuitable Extinguishing Media: Do not use a solid water stream, as it may spread the fire.

» Specific Hazards: The compound is a combustible or flammable liquid.[4][10] Vapors are
heavier than air and may travel to a source of ignition and flash back. Thermal
decomposition can produce hazardous gases, including carbon monoxide, carbon dioxide,
and hydrogen chloride gas.[11]

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear.[11]

Conclusion

2-(2-Chloroethoxy)tetrahydro-2H-pyran is a valuable reagent in modern chemical synthesis.
Its effective and safe use hinges on a disciplined approach grounded in a comprehensive
understanding of its hazards. By implementing robust engineering controls, consistently using
appropriate PPE, and adhering to the established protocols for handling and emergencies,
researchers can confidently leverage the synthetic utility of this compound while maintaining
the highest standards of laboratory safety. Always consult the most recent Safety Data Sheet
from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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